molecular formula C10H7BrO2S B8765009 Methyl 3-bromo-1-benzothiophene-5-carboxylate

Methyl 3-bromo-1-benzothiophene-5-carboxylate

Cat. No. B8765009
M. Wt: 271.13 g/mol
InChI Key: HRWMVOQUWFSLAR-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

Methyl 3-bromo-1-benzothiophene-5-carboxylate is a useful research compound. Its molecular formula is C10H7BrO2S and its molecular weight is 271.13 g/mol. The purity is usually 95%.
BenchChem offers high-quality Methyl 3-bromo-1-benzothiophene-5-carboxylate suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about Methyl 3-bromo-1-benzothiophene-5-carboxylate including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Molecular Formula

C10H7BrO2S

Molecular Weight

271.13 g/mol

IUPAC Name

methyl 3-bromo-1-benzothiophene-5-carboxylate

InChI

InChI=1S/C10H7BrO2S/c1-13-10(12)6-2-3-9-7(4-6)8(11)5-14-9/h2-5H,1H3

InChI Key

HRWMVOQUWFSLAR-UHFFFAOYSA-N

Canonical SMILES

COC(=O)C1=CC2=C(C=C1)SC=C2Br

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a solution of methyl 1-benzothiophene-5-carboxylate (5.15 g, 26.8 mmol) in acetic acid (50 mL) was added dropwise bromine (2.06 mL, 40.2 mmol) at room temperature, and the resulting mixture was stirred for 2 hr. The reaction mixture was diluted with ethyl acetate, washed with 1 M aqueous sodium sulfite solution, saturated aqueous sodium hydrogen carbonate solution and saturated brine, dried over anhydrous magnesium sulfate and concentrated under reduced pressure. The residue was purified by silica gel column chromatography (hexane/ethyl acetate=5/1), and crystallized from hexane/ethyl acetate to give the title compound (6.20 g, yield 85%) as colorless crystals.
Quantity
5.15 g
Type
reactant
Reaction Step One
Quantity
2.06 mL
Type
reactant
Reaction Step One
Quantity
50 mL
Type
solvent
Reaction Step One
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Two
Yield
85%

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